Benzoic acid, 2-ethoxy-4-(trifluoromethoxy)-, methyl ester

• Molecular Formula: C11H11F3O4
• Molecular Weight: 264.20 g/mol
• IUPAC Name: methyl 2-ethoxy-4-(trifluoromethoxy)benzoate
• InChI: InChI=1S/C11H11F3O4/c1-3-17-9-6-7(18-11(12,13)14)4-5-8(9)10(15)16-2/h4-6H,3H2,1-2H3
• InChI Key: APTAUWNPRBRQEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)OC(F)(F)F)C(=O)OC

Description

Benzoic acid, 2-ethoxy-4-(trifluoromethoxy)-, methyl ester is a useful research compound. Its molecular formula is C11H11F3O4 and its molecular weight is 264.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g 2-hydroxy-(trifluoromethoxy)benzoic acid were dissolved in 30 ml dimethylformamide. 640 mg iodoethane and 4.70 g cesium carbonate were added and the reaction mixture was stirred at room temperature for three hours. The reaction mixture was diluted by addition of 100 ml ethyl acetate, washed with 30 ml water and brine and then dried over MgSO4. The solvent was removed in vacuo to obtain 590 mg 2-ethoxy-4-trifluoromethoxy-benzoic acid methyl ester.